8-(benzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(benzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C15H19N3O4S/c1-16-13(19)15(17(2)14(16)20)8-10-18(11-9-15)23(21,22)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key: GIZPYZXKASSCKA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=CC=CC=C3)N(C1=O)C
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

The compound “8-(benzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a chemical compound with a molecular weight of 167.21. It is a key intermediate in the synthesis of spirotetramat.

Synthesis Analysis

The synthesis of this compound involves a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation. The advantages of this method are mild conditions, simple operation, and good to excellent yields in each step.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C9H13NO2/c11-7-5-9 (3-1-2-4-9)6-8 (12)10-7/h1-6H2, (H,10,11,12).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction. The compound is obtained in an overall yield of 20.4%.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It is stored in a sealed container in a dry environment.

Scientific Research Applications

Synthesis of Spirotetramat

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Pest Control

Spirotetramat, synthesized using the compound, has unique two-way internal absorption and transport properties. .

Long-lasting Efficacy

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Environmental Safety

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Pharmacological Interest

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Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors

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Mechanism of Action

Target of Action

The primary targets of 8-(benzenesulfonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione are Receptor-interacting protein kinase 1 (RIPK1) and Delta Opioid Receptor . RIPK1 is a key component in the necroptosis signaling pathway , while the Delta Opioid Receptor is involved in pain modulation .

Mode of Action

The compound acts as an inhibitor of RIPK1 . Molecular docking analysis suggests that the benzyl groups of the compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions with His136 . This interaction inhibits the activity of RIPK1, thereby preventing the initiation of necroptosis .

Biochemical Pathways

The compound affects the necroptosis signaling pathway . Necroptosis is a form of programmed cell death that plays a critical role in various pathophysiological processes, including inflammatory, neurodegenerative, infectious, and malignant diseases . By inhibiting RIPK1, the compound prevents the activation of necroptosis, thereby potentially alleviating the symptoms of these diseases .

Result of Action

By inhibiting RIPK1, the compound prevents the activation of necroptosis . This could potentially alleviate the symptoms of various diseases, including inflammatory, neurodegenerative, infectious, and malignant diseases .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.